Cas no 380357-19-7 (Ethanone,1-[(3R,4S)-3,4-diamino-1-pyrrolidinyl]-, rel-)

• Product Name: Ethanone,1-[(3R,4S)-3,4-diamino-1-pyrrolidinyl]-, rel-
• CAS No: 380357-19-7
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• CID: 298296
• Update Time: 2022-07-25

Ethanone,1-[(3R,4S)-3,4-diamino-1-pyrrolidinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(3R,4S)-3,4-diamino-1-pyrrolidinyl]-, rel-
• 1-Acetyl-cis-3,4-diaminopyrrolidine
• 3,4-Pyrrolidinediamine,1-acetyl-, (3R,4S)-rel- (9CI)
• 3,4-Pyrrolidinediamine,1-acetyl-,(3R,4S)-rel-(9CI)

• Inchi： 1S/C6H13N3O/c1-4(10)9-2-5(7)6(8)3-9/h5-6H,2-3,7-8H2,1H3/t5-,6+
• InChI Key： QHACMPFFKWSAMV-OLQVQODUSA-N
• SMILES： C(=O)(N1C[C@H](N)[C@H](N)C1)C

Computed Properties

• Exact Mass: 143.106
• Monoisotopic Mass: 143.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4A^2